N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C15H11FN2O2S/c1-20-11-4-2-3-9(7-11)14(19)18-15-17-12-6-5-10(16)8-13(12)21-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: HCSQOCQSLRYMCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C15H11FN2O2S
• Molecular Weight: 302.3 g/mol

Description

“N-(6-Fluoro-1,3-benzothiazol-2-yl)guanidine” is a compound that has been identified. It’s a chemical with the formula C₈H₇FN₄S. Another related compound is “N-(6-fluoro-1,3-benzothiazol-2-yl)cyclopropanesulfonamide” which contains a benzothiazolyl group.

Synthesis Analysis

A series of 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl diamides were synthesized in vitro as potential antifungal agents. The chemical structures of the synthesized compounds were substantiated by IR, 1H, 13C, 19F nuclear magnetic resonance spectra, high-resolution mass spectrometry, elemental analysis, and also by X-ray diffraction.

Molecular Structure Analysis

The molecular structure of related compounds can be analyzed using various techniques such as 1H NMR, 13C NMR, and 19F NMR spectra, high-resolution mass spectrometry, elemental analysis, and X-ray diffraction.

Chemical Reactions Analysis

The synthesis of related compounds involves the condensation reaction of (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with substituted benzoyl chlorides under mild conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a related compound, “N-(6-Fluoro-1,3-benzothiazol-2-yl)guanidine”, include a molecular formula of C₈H₇FN₄S.

Scientific Research Applications

Synthesis and Chemical Structure

Research in the synthesis and chemical structure of compounds related to N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxybenzamide has led to insights into their molecular configurations and potential chemical properties. For instance, the synthesis and crystal structure analysis of N-(6methoxylbenzothiazol-2-yl)-1-(4-fluorophenyl)O,O-dipropyl-α-aminophosphonate provide detailed information on its molecular and crystal structure through X-ray diffraction studies. This compound exhibits a fully delocalized benzothiazole system with sp2 hybridization of the N(2) and is stabilized by strong intermolecular hydrogen bonds, highlighting the intricate structural features that can influence the chemical behavior and reactivity of similar compounds (Song et al., 2005).

Antimicrobial Applications

Fluorobenzamides containing thiazole and thiazolidine rings have been synthesized and evaluated for their antimicrobial activity, demonstrating promising results against various bacterial and fungal strains. The presence of a fluorine atom in these compounds is essential for enhancing antimicrobial activity, indicating the potential of this compound derivatives in developing new antimicrobial agents (Desai et al., 2013).

Cancer Research

Research into the pharmacological evaluation of 4-thiazolidinone derivatives, including compounds with structural similarities to this compound, has shown considerable anticonvulsant activity and potential as anticonvulsant agents. Some compounds demonstrate significant sedative-hypnotic activity without impairing learning and memory, suggesting a role in neurological therapies (Faizi et al., 2017).

Material Science and Imaging

Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine have shown potential in cancer treatment by inducing cell cycle arrest and apoptosis through p53 activation. These compounds alter the balance of key mitochondrial proteins, leading to apoptosis in cancer cell lines, which could inform the development of new cancer therapies (Kumbhare et al., 2014).

Antibacterial Drug Development

Investigations into 2,6-difluorobenzamides have explored their potential as antibacterial drugs by inhibiting the protein FtsZ, essential for bacterial cell division. This research underscores the importance of structural modifications, such as the introduction of fluorine atoms, in developing effective antibacterial agents (Straniero et al., 2023).

Mechanism of Action

Target of Action

Similar compounds such as cinnamic acid derivatives have shown to inhibitCYP53A15 , a cytochrome P450 enzyme unique to fungi . This enzyme is involved in the detoxification of benzoate, a key intermediate in aromatic compound metabolism in fungi .

Mode of Action

It can be inferred from related compounds that it may interact with the active site of its target enzyme, leading to inhibition of the enzyme’s activity .

Biochemical Pathways

The inhibition of the cyp53a15 enzyme could potentially disrupt the metabolic pathway of aromatic compounds in fungi .

Pharmacokinetics

Similar compounds have been reported to be orally active , suggesting that they can be absorbed through the gastrointestinal tract and distributed throughout the body.

Result of Action

The inhibition of the cyp53a15 enzyme could potentially lead to the accumulation of benzoate, disrupting the normal metabolic processes in fungi .

Safety and Hazards

“N-(6-Fluoro-1,3-benzothiazol-2-yl)guanidine” is classified as an irritant.

Future Directions

The development of new antifungal agents with enhanced activity and low toxicity is needed. Benzothiazoles reveal interesting biocide activities against a wide range of bacteria, viruses, helminths, fungi, and some tumor cell lines. Therefore, they could serve as a unique and versatile playground for further synthetic modification and experimental drug design.